N-[2-(3,5-dimethylphenoxy)ethyl]-N-methyl-3-(1-methylpiperidin-3-yl)propanamide

• IUPAC Name: N-[2-(3,5-dimethylphenoxy)ethyl]-N-methyl-3-(1-methylpiperidin-3-yl)propanamide
• InChI: InChI=1S/C20H32N2O2/c1-16-12-17(2)14-19(13-16)24-11-10-22(4)20(23)8-7-18-6-5-9-21(3)15-18/h12-14,18H,5-11,15H2,1-4H3
• InChI Key: MYMOAANALATYKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCN(C)C(=O)CCC2CCCN(C2)C)C
• Molecular Formula: C20H32N2O2
• Molecular Weight: 332.5 g/mol

Description

N-[2-(3,5-dimethylphenoxy)ethyl]-N-methyl-3-(1-methylpiperidin-3-yl)propanamide, also known as MDPV, is a synthetic cathinone that belongs to the class of psychoactive drugs known as stimulants. MDPV is structurally similar to other stimulants such as cocaine and amphetamines and has been used as a research chemical for its potential therapeutic effects.

Mechanism of Action

N-[2-(3,5-dimethylphenoxy)ethyl]-N-methyl-3-(1-methylpiperidin-3-yl)propanamide acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in increased stimulation and euphoria, as well as potential adverse effects such as anxiety, paranoia, and psychosis.
Biochemical and Physiological Effects:
N-[2-(3,5-dimethylphenoxy)ethyl]-N-methyl-3-(1-methylpiperidin-3-yl)propanamide has been shown to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, leading to reduced blood flow to vital organs such as the heart and brain.

Advantages and Limitations for Lab Experiments

N-[2-(3,5-dimethylphenoxy)ethyl]-N-methyl-3-(1-methylpiperidin-3-yl)propanamide has been used in laboratory experiments due to its potent stimulant effects and potential therapeutic applications. However, its potential for abuse and adverse effects on the cardiovascular and nervous systems limit its use in research.

Future Directions

Future research on N-[2-(3,5-dimethylphenoxy)ethyl]-N-methyl-3-(1-methylpiperidin-3-yl)propanamide could focus on its potential therapeutic applications, such as its use in the treatment of depression, anxiety, and drug addiction. Additionally, further studies could investigate the potential adverse effects of N-[2-(3,5-dimethylphenoxy)ethyl]-N-methyl-3-(1-methylpiperidin-3-yl)propanamide and its interactions with other drugs and medications.

Synthesis Methods

N-[2-(3,5-dimethylphenoxy)ethyl]-N-methyl-3-(1-methylpiperidin-3-yl)propanamide is synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with 3,5-dimethylphenethylamine, followed by reduction and acylation to produce the final product.

Scientific Research Applications

N-[2-(3,5-dimethylphenoxy)ethyl]-N-methyl-3-(1-methylpiperidin-3-yl)propanamide has been used in scientific research to study its potential therapeutic effects in the treatment of various conditions such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has also been studied for its potential use in the treatment of drug addiction.